Cas no 2228477-20-9 (tert-butyl N-{1-1-(aminooxy)propan-2-ylcyclopentyl}carbamate)

• Product Name: tert-butyl N-{1-1-(aminooxy)propan-2-ylcyclopentyl}carbamate
• CAS No: 2228477-20-9
• MF: C₁₃H₂₆N₂O₃
• MW: 258.357143878937
• CID: 6257619
• PubChem ID: 165689021
• Update Time: 2025-10-19

tert-butyl N-{1-1-(aminooxy)propan-2-ylcyclopentyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-1-(aminooxy)propan-2-ylcyclopentyl}carbamate
• 2228477-20-9
• EN300-1872518
• tert-butyl N-{1-[1-(aminooxy)propan-2-yl]cyclopentyl}carbamate

• Inchi： 1S/C13H26N2O3/c1-10(9-17-14)13(7-5-6-8-13)15-11(16)18-12(2,3)4/h10H,5-9,14H2,1-4H3,(H,15,16)
• InChI Key： IYSVQPCQIKBXIA-UHFFFAOYSA-N
• SMILES： O(CC(C)C1(CCCC1)NC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 258.19434270g/mol
• Monoisotopic Mass: 258.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-{1-1-(aminooxy)propan-2-ylcyclopentyl}carbamate

tert-butyl N-{1-1-(aminooxy)propan-2-ylcyclopentyl}carbamate: A Comprehensive Overview

The compound with CAS No. 2228477-20-9, commonly referred to as tert-butyl N-{1-1-(aminooxy)propan-2-ylcyclopentyl}carbamate, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and biological research. This compound is characterized by its unique structure, which incorporates a cyclopentane ring substituted with a propan-2-yl group bearing an aminoxy functional group, further connected to a tert-butyl carbamate moiety. Its intricate architecture makes it a valuable tool in the development of novel therapeutic agents and advanced materials.

Recent studies have highlighted the potential of tert-butyl N-{1-1-(aminooxy)propan-2-ylcyclopentyl}carbamate in the realm of drug delivery systems. Researchers have demonstrated that this compound can serve as a versatile platform for the design of stimuli-responsive drug carriers, capable of releasing therapeutic agents under specific physiological conditions. The presence of the aminoxy group imparts unique reactivity, enabling controlled cleavage under mild conditions, which is crucial for targeted drug delivery applications.

In addition to its pharmacological applications, this compound has also been explored in the context of polymer chemistry. The tert-butyl carbamate moiety has been shown to enhance the mechanical properties of polymers when incorporated into their backbone. This attribute has led to its use in the development of high-performance materials for industrial and biomedical applications. Recent advancements in polymer synthesis have further expanded its utility, with researchers leveraging its reactivity to create biodegradable polymers for sustainable packaging solutions.

The synthesis of tert-butyl N-{1-1-(aminooxy)propan-2-ylcyclopentyl}carbamate involves a multi-step process that combines principles from organocatalysis and transition metal catalysis. Key steps include the selective oxidation of alcohols to form aminoxy groups and subsequent coupling reactions to assemble the final product. These methods have been optimized in recent years, leading to higher yields and improved purity levels, which are essential for large-scale production.

From an environmental perspective, the compound's biodegradability has been a focal point of recent investigations. Studies indicate that under controlled conditions, tert-butyl N-{1-1-(aminooxy)propan-2-ylcyclopentyl}carbamate undergoes enzymatic degradation, making it a promising candidate for eco-friendly chemical processes. This property aligns with global efforts to reduce environmental impact and promote sustainable practices in the chemical industry.

In conclusion, tert-butyl N-{1-1-(aminooxy)propan-2-ylcyclopentyl}carbamate stands at the intersection of cutting-edge research in chemistry and biology. Its diverse applications, ranging from drug delivery systems to advanced materials, underscore its significance in modern scientific endeavors. As research continues to uncover new facets of its properties and potential uses, this compound is poised to play an increasingly vital role in shaping future innovations across multiple disciplines.